Cas no 59576-34-0 (2-pyridin-2-yl-1-pyridin-4-ylethanone)

2-pyridin-2-yl-1-pyridin-4-ylethanone structure
59576-34-0 structure
Product Name:2-pyridin-2-yl-1-pyridin-4-ylethanone
CAS No:59576-34-0
MF:C12H10N2O
MW:198.22060251236
CID:1615549
PubChem ID:238099
Update Time:2025-04-21

2-pyridin-2-yl-1-pyridin-4-ylethanone Chemical and Physical Properties

Names and Identifiers

    • 2-pyridin-2-yl-1-pyridin-4-ylethanone
    • 2-[2]pyridyl-1-[4]pyridyl-ethanone
    • 2-(pyridin-2-yl)-1-(pyridin-4-yl)ethanone
    • NSC42284
    • 2-[2]Pyridyl-1-[4]pyridyl-aethanon
    • AC1Q5FT4
    • HMS3085A09
    • 2-pyridin-2-yl-1-pyridin-4-yl-ethanone
    • AR-1C9820
    • AC1L6088
    • MLS002608377
    • CTK5B0156
    • 2-[2]pyridyl-1-[4]pyridyl-ethanone; 2-(pyridin-2-yl)-1-(pyridin-4-yl)ethanone; NSC42284; 2-[2]Pyridyl-1-[4]pyridyl-aethanon; AC1Q5FT4; HMS3085A09; 2-pyridin-2-yl-1-pyridin-4-yl-ethanone; AR-1C9820; AC1L6088; MLS002608377; CTK5B0156;
    • DTXSID40285556
    • SMR001527126
    • NSC-42284
    • CHEMBL1876432
    • NSC 42284
    • 59576-34-0
    • Inchi: 1S/C12H10N2O/c15-12(10-4-7-13-8-5-10)9-11-3-1-2-6-14-11/h1-8H,9H2
    • InChI Key: RUOALUMSEJAWFX-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CN=CC=1)CC1C=CC=CN=1

Computed Properties

  • Exact Mass: 198.0794
  • Monoisotopic Mass: 198.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 42.8Ų

Experimental Properties

  • PSA: 42.85
  • LogP: 1.90200
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